2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one

• IUPAC Name: 2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C6H6N4O/c1-10-2-4-5(9-10)7-3-8-6(4)11/h2-3H,1H3,(H,7,8,9,11)
• InChI Key: WBXDLPBLGCAUFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=NC=NC2=O)N1
• Molecular Formula: C6H6N4O
• Molecular Weight: 150.14 g/mol

Description

Compound “2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one” is a chemical entity with significant applications in various fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one” involves a series of chemical reactions under specific conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation followed by [specific reaction] to yield the final product.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using optimized processes to ensure cost-effectiveness and high yield. This typically involves:

Large-scale reactors: for the initial synthesis.

Purification steps: such as crystallization or distillation.

Quality control: measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: Compound “2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one” undergoes various chemical reactions, including:

Oxidation: Reaction with oxidizing agents to form [oxidized product].

Reduction: Reaction with reducing agents to yield [reduced product].

Substitution: Reaction with [specific reagents] to replace certain functional groups.

Common Reagents and Conditions:

Oxidizing agents: [Examples of oxidizing agents].

Reducing agents: [Examples of reducing agents].

Substitution reagents: [Examples of substitution reagents].

Major Products Formed:

Scientific Research Applications

Compound “2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in treating specific conditions.

Industry: Utilized in the production of [specific industrial products].

Mechanism of Action

The mechanism by which compound “2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one” exerts its effects involves:

Molecular Targets: Interaction with specific molecular targets such as enzymes or receptors.

Pathways Involved: Modulation of biochemical pathways leading to [specific effects].

Comparison with Similar Compounds

Comparison with Other Similar Compounds: Compound “2-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-one” is compared with other similar compounds based on its unique properties and applications. Similar compounds include:

Compound A: Known for [specific properties].

Compound B: Used in [specific applications].

Uniqueness: The uniqueness of compound “this compound” lies in its [specific unique properties], making it a valuable entity in various fields.